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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171

Introduction

Prohexadione-calcium is a plant growth regulator used to control vegetative growth in various
agricultural crops.[1] Its presence and persistence in soil are of environmental interest,
necessitating reliable analytical methods for its quantification. Solid-phase extraction (SPE) is a
widely used technique for the cleanup and concentration of analytes from complex matrices
like soil.[2][3] This application note details a robust protocol for the extraction and cleanup of
prohexadione from soil samples using Strong Anion Exchange (SAX) SPE cartridges,
preparing the sample for subsequent analysis by High-Performance Liquid Chromatography
(HPLC).[4]1[5]

This method is designed for researchers and scientists in environmental chemistry and drug
development to accurately determine the residues of prohexadione in soil. The protocol has
been validated with a limit of quantitation of 0.01 ppm for prohexadione.

Experimental Protocol

This protocol is adapted from BASF Analytical Method No. D9607, which has been validated

for the analysis of prohexadione in soil.
1. Materials and Reagents

+ Prohexadione-calcium analytical standard
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Ammonium bicarbonate (0.1 N)

Concentrated Sulfuric Acid

Methanol, HPLC grade

Deionized water

Strong Anion Exchange (SAX) SPE cartridges

Centrifuge and centrifuge bottles (200 mL)

Orbital shaker with a water bath

pH meter

Vacuum manifold for SPE

. Sample Preparation and Extraction

Weigh 20.0 g of soil into a 200 mL centrifuge bottle.

Add 50.0 mL of 0.1 N ammonium bicarbonate to the soil sample. A mild base is necessary
for the complete extraction of prohexadione-Ca and its metabolites from the soil.

Shake the mixture for 30 minutes in a water bath at 50°C using an orbital shaker at 200-300
RPM.

Centrifuge the sample for 10 minutes at approximately 3000 RPM and decant the
supernatant into a collection flask.

Add another 50.0 mL of 0.1 N ammonium bicarbonate to the soil pellet and repeat the
shaking and centrifugation steps.

Combine the supernatants from both extractions.

. Solid-Phase Extraction (SPE) Cleanup
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o Sample pH Adjustment: Adjust the pH of the combined supernatant to 2 using a pH meter
and concentrated sulfuric acid. At this pH, prohexadione-calcium converts to its free acid
form.

o SPE Cartridge Conditioning:
o Condition a 1.0 g SAX SPE cartridge by passing 10 mL of methanol through it.
o Follow with 25 mL of pH 2 deionized water. Do not allow the cartridge to go dry.

o Sample Loading: Load the acidified sample extract onto the conditioned SAX SPE cartridge.
Apply a vacuum to achieve a flow rate that allows for complete elution within 45 minutes.
Collect the eluate.

e Washing: Wash the cartridge with an additional 25 mL of pH 2 water and combine the
washing with the collected eluate.

e The collected eluate is now ready for further processing, such as liquid-liquid extraction with
ethyl acetate, prior to HPLC analysis. It is important to not let the samples sit in acidic
conditions for an extended period, as the analytes may decompose.

Data Presentation

The following table summarizes the quantitative performance data for the described method.

o o Relative
Limit of Limit of
o . Average Standard
Analyte Quantitation Detection L
Recovery (%) Deviation
(LOQ) (LOD)
(RSD) (%)
Prohexadione-
] 0.01 ppm 0.005 ppm 85.7 14.8
Calcium
Prohexadione
0.01 ppm 0.005 ppm 90.1 14.2

(free acid)

Experimental Workflow Diagram
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Sample Extraction

1. Soil Sample Weighing
(20.09)

2. First Extraction

(50 mL 0.1N NH4HCO3, 50°C, 30 min)

3. Centrifugation
(3000 RPM, 10 min)

Soil Pellet

4. Second Extraction

(50 mL 0.1N NH4HCO3, 50°C, 30 min)
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SPE Cleanup

7. SPE Cartridge Conditioning
(Methanol -> pH 2 Water)
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i Cartridge

6. pH Adjustment to 2
(Conc. H2S04)

8. Sample Loading
on SAX SPE Cartridge

9. Cartridge Washing
(25 mL pH 2 Water)

10. Collect Cleaned Eluate

11. Further Processing & HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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